Cas no 1807022-99-6 (Methyl 2,6-bis(trifluoromethyl)-3-ethylbenzoate)

• Product Name: Methyl 2,6-bis(trifluoromethyl)-3-ethylbenzoate
• CAS No: 1807022-99-6
• MF: C₁₂H₁₀F₆O₂
• MW: 300.197024822235
• CID: 5009730
• Update Time: 2025-05-20

Methyl 2,6-bis(trifluoromethyl)-3-ethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,6-bis(trifluoromethyl)-3-ethylbenzoate

• Inchi： 1S/C12H10F6O2/c1-3-6-4-5-7(11(13,14)15)8(10(19)20-2)9(6)12(16,17)18/h4-5H,3H2,1-2H3
• InChI Key： KBVWBIZYTMUGBU-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OC)=C(C(F)(F)F)C=CC=1CC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 349
• XLogP3: 4.3
• Topological Polar Surface Area: 26.3

Additional information on Methyl 2,6-bis(trifluoromethyl)-3-ethylbenzoate

Methyl 2,6-bis(trifluoromethyl)-3-ethylbenzoate (CAS No. 1807022-99-6): A Comprehensive Overview

Methyl 2,6-bis(trifluoromethyl)-3-ethylbenzoate, identified by its unique chemical identifier CAS No. 1807022-99-6, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of benzoate esters, characterized by the presence of a carboxylate group linked to a benzene ring. The structural features of this molecule, particularly the incorporation of trifluoromethyl and ethyl substituents, contribute to its distinct chemical properties and potential applications.

The molecular structure of Methyl 2,6-bis(trifluoromethyl)-3-ethylbenzoate consists of a benzene core substituted with two trifluoromethyl groups at the 2 and 6 positions, and an ethyl group at the 3 position. This arrangement imparts a high degree of electronic richness and steric hindrance, making it a versatile intermediate in synthetic chemistry. The trifluoromethyl groups, in particular, are known for their ability to enhance metabolic stability and binding affinity in drug-like molecules.

In recent years, there has been growing interest in the development of novel compounds with fluorinated aromatic moieties due to their favorable pharmacokinetic properties. The presence of multiple fluorine atoms in Methyl 2,6-bis(trifluoromethyl)-3-ethylbenzoate makes it an attractive candidate for further exploration in medicinal chemistry. Studies have shown that fluorinated compounds often exhibit improved bioavailability and reduced susceptibility to enzymatic degradation, which are critical factors in drug design.

The synthesis of Methyl 2,6-bis(trifluoromethyl)-3-ethylbenzoate involves multi-step organic reactions, typically starting from commercially available precursors such as ethyl benzoate. The introduction of the trifluoromethyl groups is typically achieved through halogenation followed by metal-catalyzed cross-coupling reactions. The use of palladium or copper catalysts in these transformations ensures high selectivity and yield, making the process both efficient and scalable.

One of the most compelling aspects of Methyl 2,6-bis(trifluoromethyl)-3-ethylbenzoate is its potential as a building block for more complex molecules. In drug discovery pipelines, such intermediates are invaluable for constructing lead compounds with desired biological activities. The combination of electronic and steric effects provided by the trifluoromethyl and ethyl groups allows for fine-tuning of physicochemical properties, including lipophilicity and solubility.

Recent research has highlighted the role of fluorinated benzoates in the development of anti-inflammatory and anti-cancer agents. The electron-withdrawing nature of the trifluoromethyl groups can modulate receptor binding interactions, leading to enhanced therapeutic efficacy. For instance, derivatives of Methyl 2,6-bis(trifluoromethyl)-3-ethylbenzoate have been investigated for their potential to interact with specific protein targets involved in inflammatory pathways.

The pharmaceutical industry has also explored the use of this compound in the synthesis of agrochemicals. Fluorinated aromatic compounds are known to possess enhanced stability against environmental degradation, making them suitable for use as active ingredients in pesticides and herbicides. The structural robustness provided by the trifluoromethyl groups ensures that these compounds remain effective over prolonged periods.

In conclusion, Methyl 2,6-bis(trifluoromethyl)-3-ethylbenzoate (CAS No. 1807022-99-6) represents a promising compound with diverse applications in both pharmaceuticals and agrochemicals. Its unique structural features make it an excellent candidate for further chemical investigation and development. As research continues to uncover new therapeutic targets and industrial needs, this compound is poised to play a significant role in advancing chemical innovation.